4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[[(2S)-2-aminopropanoyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25N3O3/c1-13(18)16(21)19-11-14-7-9-20(10-8-14)17(22)23-12-15-5-3-2-4-6-15/h2-6,13-14H,7-12,18H2,1H3,(H,19,21)/t13-/m0/s1
• InChI Key: UPSCUQARSMUOQA-ZDUSSCGKSA-N
• Canonical SMILES: CC(C(=O)NCC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)NCC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a synthetic piperidine derivative characterized by an (S)-2-aminopropionylamino-methyl substituent at the 4-position of the piperidine ring and a benzyl ester group at the 1-position.

Biological Activity

4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester, often referred to as a piperidine derivative, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C17H25N3O3
• CAS Number : 66564873

The structure features a piperidine ring substituted with an amino acid moiety, which is crucial for its biological activity. The presence of the benzyl ester enhances lipophilicity, potentially improving membrane permeability.

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Prodrug Characteristics : The benzyl ester may serve as a prodrug, enhancing the bioavailability and stability of the active form upon metabolic conversion. Prodrugs often utilize amino acid transporters such as hPEPT1 for cellular uptake, which can significantly increase their efficacy in vivo .
• Antiviral Activity : Research indicates that similar piperidine derivatives exhibit antiviral properties by inhibiting viral replication mechanisms. For instance, modifications in the amino acid side chains can enhance binding affinity to viral targets, thus improving therapeutic outcomes against viruses like HSV-1 .
• Enzyme Inhibition : Compounds with similar structures have shown inhibitory effects on enzymes such as MAO-B (Monoamine Oxidase B), which is implicated in neurodegenerative diseases. The inhibition of this enzyme could lead to increased levels of neuroprotective neurotransmitters .

Biological Studies and Findings

Several studies have investigated the biological activity of piperidine derivatives, including 4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester:

• Case Study 1 : A study on amino acid esters demonstrated that the introduction of bulky hydrophobic groups significantly improved stability and bioavailability. The piperidine derivative showed enhanced transport across Caco-2 cell monolayers, indicating potential for oral bioavailability .
• Case Study 2 : Research involving similar compounds revealed significant antiviral activity against HCMV (Human Cytomegalovirus). The mechanism was linked to enhanced cellular uptake via peptide transporters, which facilitated greater drug exposure at the target site .

Data Table: Biological Activity Overview

Activity Type	Observed Effects	References
Antiviral	Inhibition of HSV-1 replication
Enzyme Inhibition	MAO-B inhibition leading to neuroprotection
Bioavailability	Increased transport via hPEPT1
Stability	Enhanced stability in plasma

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Physical Properties	Key Differences
4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (Target Compound)	(S)-2-aminopropionylamino-methyl at 4-position; benzyl ester	Likely C18H27N3O3	~333.42	Not explicitly reported	Reference compound for comparison
4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	(S)-2-amino-3-methyl-butyryl-methylamino-methyl at 4-position; benzyl ester	C20H31N3O3	328.16	Boiling point: 506.7 ± 35.0°C; Density: 1.1 ± 0.1 g/cm³	Bulkier 3-methyl-butyryl group increases molecular weight but reduces density
4-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	Ethyl-amino linkage instead of propionylamino-methyl at 4-position; benzyl ester	C18H27N3O3	333.42	Not explicitly reported	Ethyl-amino substitution alters hydrogen-bonding capacity and steric effects
4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	2-amino-acetyl-cyclopropyl-amino at 4-position; benzyl ester	C18H25N3O3	331.41	Density: 1.24 ± 0.1 g/cm³; Boiling point: 511.9 ± 50.0°C; pKa: 6.81 ± 0.29	Cyclopropyl group introduces steric hindrance; lower pKa enhances solubility in acidic conditions
2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Substituent at 2-position instead of 4-position; benzyl ester	C18H27N3O3	333.42	Not explicitly reported	Positional isomerism affects binding affinity and metabolic stability
3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester	tert-butyl ester instead of benzyl ester; substituent at 3-position	C14H27N3O3	285.38	Not explicitly reported	tert-butyl ester improves stability under basic conditions; reduced aromaticity alters reactivity

Key Findings from Comparative Analysis

Amino Linkages: Ethyl-amino or cyclopropyl-amino substitutions (e.g., ) modify hydrogen-bonding networks and steric profiles, impacting interactions with biological targets.

Positional Isomerism :

• Substituent placement on the piperidine ring (e.g., 2- vs. 4-position) significantly alters physicochemical behavior. For instance, the 2-position isomer in may exhibit distinct pharmacokinetic properties compared to the target compound.

Ester Group Modifications :

• Replacement of the benzyl ester with tert-butyl () enhances stability in specific environments but reduces aromaticity, affecting solubility and reactivity.

Physicochemical Properties :

• Compounds with cyclopropyl groups () demonstrate higher predicted boiling points and densities, likely due to increased rigidity. The pKa of 6.81 in suggests improved solubility in mildly acidic conditions compared to analogs.

Commercial Availability :

• Several analogs, including the target compound, are listed as discontinued (), highlighting challenges in sourcing specific derivatives for research.